Cas no 2229320-51-6 (methyl 4-amino-3-(4-methyloxan-4-yl)butanoate)

• Product Name: methyl 4-amino-3-(4-methyloxan-4-yl)butanoate
• CAS No: 2229320-51-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6141867
• PubChem ID: 165765268
• Update Time: 2025-08-05

methyl 4-amino-3-(4-methyloxan-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(4-methyloxan-4-yl)butanoate
• 2229320-51-6
• EN300-1777496

• Inchi： 1S/C11H21NO3/c1-11(3-5-15-6-4-11)9(8-12)7-10(13)14-2/h9H,3-8,12H2,1-2H3
• InChI Key： AQKSRMPWQGHOER-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-3-(4-methyloxan-4-yl)butanoate

Methyl 4-amino-3-(4-methyloxan-4-yl)butanoate (CAS No. 2229320-51-6): A Comprehensive Overview

Methyl 4-amino-3-(4-methyloxan-4-yl)butanoate, identified by its CAS number 2229320-51-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and biochemical studies. The presence of both amino and ester functional groups, coupled with a cyclic ether moiety, makes it a versatile intermediate in synthetic chemistry.

The compound's structure, featuring a butanoate backbone with an amino group at the fourth position and a 4-methyloxan-4-yl substituent, contributes to its reactivity and utility. The methyloxan-4-yl group introduces a cyclic ether structure, which can influence the compound's solubility, stability, and interaction with biological targets. These features make it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways effectively. Methyl 4-amino-3-(4-methyloxan-4-yl)butanoate has been explored for its potential role in inhibiting specific enzymes and receptors involved in various diseases. Its unique chemical profile suggests that it may serve as a lead compound for the synthesis of more potent and selective therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptide mimetics. The amino group and the ester functionality provide opportunities for further derivatization, allowing chemists to design molecules that can mimic the behavior of natural peptides. This is particularly relevant in the treatment of neurological disorders, where peptide-based therapies have shown promise but suffer from issues related to bioavailability and stability.

Recent studies have highlighted the importance of structural diversity in drug discovery. Methyl 4-amino-3-(4-methyloxan-4-yl)butanoate exemplifies this principle by offering a unique scaffold that can be modified to target different biological pathways. Researchers have been particularly interested in its potential as an intermediate in the synthesis of small molecule inhibitors for kinases and other enzymes implicated in cancer and inflammation.

The compound's solubility profile is another area of interest. The presence of the methyloxan-4-yl group enhances its water solubility, making it more amenable to formulation as an oral or injectable drug. This property is crucial for ensuring that therapeutic agents reach their target sites effectively within the body.

In conclusion, Methyl 4-amino-3-(4-methyloxan-4-yl)butanoate (CAS No. 2229320-51-6) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug design and peptide mimetics, make it a valuable asset for scientists working on innovative therapeutic solutions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.